Cas no 2171612-46-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid)
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid
- 2171612-46-5
- EN300-1512666
- 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid
-
- Inchi: 1S/C22H25N3O7S/c1-33(30,31)24-11-10-23-21(28)19(12-20(26)27)25-22(29)32-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-19,24H,10-13H2,1H3,(H,23,28)(H,25,29)(H,26,27)
- InChI Key: FTWDEBBPYPPAIW-UHFFFAOYSA-N
- SMILES: S(C)(NCCNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(=O)=O
Computed Properties
- Exact Mass: 475.14132132g/mol
- Monoisotopic Mass: 475.14132132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 791
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 159Ų
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1512666-1.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid |
2171612-46-5 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1512666-50mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid |
2171612-46-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1512666-100mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid |
2171612-46-5 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1512666-250mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid |
2171612-46-5 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1512666-500mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid |
2171612-46-5 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1512666-1000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid |
2171612-46-5 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1512666-2500mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid |
2171612-46-5 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1512666-5000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid |
2171612-46-5 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1512666-10000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid |
2171612-46-5 | 10000mg |
$14487.0 | 2023-09-27 |
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic Acid
The compound CAS No. 2171612-46-5, also known as 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid, is a highly specialized chemical entity with significant potential in the fields of drug discovery and biotechnology. This compound has garnered attention due to its unique structural features and promising biological activities, which have been extensively studied in recent years.
The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, a methanesulfonamide moiety, and a propanoic acid backbone. These structural elements contribute to its stability, bioavailability, and reactivity, making it an attractive candidate for various applications in medicinal chemistry. Recent studies have highlighted its potential as a building block for peptide synthesis and as a component in drug delivery systems.
One of the most notable aspects of this compound is its role in peptide synthesis. The Fmoc group is widely used as a protecting group in solid-phase peptide synthesis (SPPS), enabling precise control over the synthesis process. The incorporation of the methanesulfonamide group further enhances its utility by providing additional functionalization options, which can be tailored to specific biological targets. This dual functionality makes the compound a versatile tool in the development of complex peptide-based therapeutics.
In addition to its role in peptide synthesis, this compound has shown promise in drug delivery applications. Its unique chemical properties allow for the development of targeted drug delivery systems, where the compound can serve as a carrier or a stabilizing agent. Recent research has explored its potential in encapsulating hydrophobic drugs, improving their solubility and bioavailability. This has opened new avenues for the treatment of various diseases, including cancer and inflammatory disorders.
The biological activity of this compound has also been a focus of recent investigations. Studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and immune response. For instance, its methanesulfonamide moiety has been shown to interact with specific enzymes, leading to the modulation of cytokine production and immune cell activation. These findings suggest that the compound could be developed into a novel therapeutic agent for autoimmune diseases and chronic inflammatory conditions.
Moreover, the compound's propanoic acid backbone provides additional sites for functionalization, enabling further diversification of its chemical properties. This has led to the exploration of its potential as a scaffold for small molecule drug discovery. Researchers have utilized this structure to develop analogs with enhanced potency and selectivity against various therapeutic targets, including kinases and proteases.
The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques with precise control over reaction conditions. The use of Fmoc chemistry ensures high yields and excellent purity, while the incorporation of the methanesulfonamide group requires careful optimization to achieve optimal reactivity and selectivity.
In conclusion, CAS No. 2171612-46-5, or 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid, represents a significant advancement in chemical synthesis and drug development. Its unique structure, versatile functionality, and promising biological activity position it as a key player in the ongoing quest for innovative therapeutic solutions.
2171612-46-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)